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Compound of Interest

Compound Name: GS143

Cat. No.: B607734 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of GS143, a compound classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1] Adherence to these procedures is critical for ensuring

personnel safety and environmental protection.

Researchers, scientists, and drug development professionals are responsible for the safe

handling and disposal of chemical waste. This document outlines the step-by-step process for

the disposal of GS143, aligning with general laboratory hazardous waste management

principles.

Chemical and Safety Data
A summary of key quantitative and safety information for GS143 is provided below. This data is

essential for risk assessment and proper handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607734?utm_src=pdf-interest
https://www.benchchem.com/product/b607734?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b607734?utm_src=pdf-body
https://www.benchchem.com/product/b607734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C28H19FN2O4 [1]

Molecular Weight 466.46 g/mol [1]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4)Acute aquatic toxicity

(Category 1)Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent) in a cool,

well-ventilated area.

Experimental Protocols: GS143 Disposal Procedure
The proper disposal of GS143 must be conducted in accordance with institutional and

regulatory guidelines for hazardous waste. The following steps provide a detailed methodology

for this process.

Step 1: Waste Identification and Classification
Identify as Hazardous Waste: All GS143 waste, including pure substance, solutions, and

contaminated materials, must be treated as hazardous waste.

Acutely Toxic Classification: Due to its high aquatic toxicity, GS143 waste should be

managed with the same precautions as other acutely toxic chemical wastes.

Step 2: Segregation of Waste
Separate Waste Streams: Do not mix GS143 waste with non-hazardous waste.

Avoid Incompatibles: Store GS143 waste separately from incompatible materials such as

strong acids, bases, and oxidizing agents to prevent violent reactions.
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Solid vs. Liquid: Keep solid GS143 waste (e.g., contaminated gloves, weigh boats) separate

from liquid waste.

Step 3: Waste Containment and Labeling
Use Appropriate Containers:

Collect liquid GS143 waste in a leak-proof, screw-cap container made of a compatible

material (e.g., glass or polyethylene).

Collect solid waste contaminated with GS143 in a designated, properly labeled plastic bag

or container.

Proper Labeling:

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.

The label must include:

The words "Hazardous Waste".

The full chemical name: "GS143". Avoid abbreviations.

The hazard characteristics: "Toxic", "Aquatic Hazard".

The date of waste generation.

Step 4: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent spills from reaching drains.

Keep Containers Closed: Always keep the waste container securely capped, except when

adding waste.
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Step 5: Disposal of Empty Containers
Triple Rinsing: Due to the acute toxicity of GS143, any container that held it must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone) to remove all residues.

Collect Rinsate: The rinsate from this process is also considered hazardous waste and must

be collected in the appropriate liquid waste container.

Deface and Dispose: After triple-rinsing and air-drying, deface or remove the original label

from the empty container before disposing of it as regular laboratory glass or plastic waste.

Step 6: Arranging for Waste Pickup
Contact EHS: Follow your institution's procedures to request a hazardous waste pickup from

the Environmental Health and Safety (EHS) department.

Do Not Transport: Laboratory personnel should not transport hazardous waste to central

storage facilities. This should be done by trained EHS staff.

Disposal by Professionals: The collected waste will be transported to an approved waste

disposal plant for proper treatment and disposal, in compliance with environmental

regulations.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of GS143.
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Waste Preparation

On-Site Management

Final Disposal

1. Identify GS143 Waste
(Solid & Liquid)

2. Segregate from
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3. Use Compatible,
Leak-Proof Containers
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(Name, Date, Hazards)

5. Store in Designated
Satellite Accumulation Area (SAA)

6. Use Secondary
Containment

8. Request Pickup from
Environmental Health & Safety (EHS)

7. Triple-Rinse Empty Containers
(Collect Rinsate as Waste)

9. Transport to Approved
Waste Disposal Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of GS143.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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